Cas no 1261935-73-2 (4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid)

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a chloro-substituted methoxycarbonylphenyl group. This compound is of interest in pharmaceutical and agrochemical research due to its structural complexity, which allows for versatile applications in synthetic chemistry. The presence of both fluorine and chlorine substituents enhances its reactivity, making it a valuable intermediate for the development of bioactive molecules. Its carboxylic acid functionality further enables derivatization for tailored applications. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in research and industrial processes. Its well-defined molecular structure supports precise synthetic modifications for advanced chemical studies.
4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid structure
1261935-73-2 structure
Product Name:4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
CAS No:1261935-73-2
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322686
CID:2764570
PubChem ID:53228505
Update Time:2025-06-11

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-2-FLUOROBENZOIC ACID
    • DTXSID30692038
    • 4'-Chloro-3-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
    • 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%
    • MFCD18322686
    • 1261935-73-2
    • 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid
    • MDL: MFCD18322686
    • Inchi: 1S/C15H10ClFO4/c1-21-15(20)11-6-8(3-5-12(11)16)9-2-4-10(14(18)19)13(17)7-9/h2-7H,1H3,(H,18,19)
    • InChI Key: SFSQZBWYVOTQFZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

  • Exact Mass: 308.0251647Da
  • Monoisotopic Mass: 308.0251647Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.6Ų

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329963-5 g
4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; .
1261935-73-2 95%
5g
€1159.00 2023-04-26
abcr
AB329963-5g
4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, 95%; .
1261935-73-2 95%
5g
€1159.00 2025-04-21

Additional information on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic Acid (CAS No. 1261935-73-2): A Comprehensive Overview

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261935-73-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its chloro and fluoro substituents, as well as its methoxycarbonyl group, exhibits a range of potential biological activities and applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

The molecular formula of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid is C16H11ClFNO3, with a molecular weight of approximately 307.71 g/mol. The compound features a benzoic acid core substituted with a 4-chloro-3-methoxycarbonylphenyl group at the para position and a fluoro atom at the meta position. These functional groups contribute to the compound's unique chemical and physical properties, such as solubility, stability, and reactivity.

The presence of the chloro and fluoro substituents enhances the compound's lipophilicity, which is crucial for its potential use in drug development. The methoxycarbonyl group adds polarity and can influence the compound's interaction with biological targets. The combination of these substituents results in a molecule with a balanced profile of lipophilicity and polarity, making it an attractive candidate for various medicinal applications.

Synthesis Methods

The synthesis of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid has been explored through several routes, each with its own advantages and limitations. One common approach involves the coupling of 4-chloro-3-methoxycarbonylbenzeneboronic acid with 2-fluorobenzoyl chloride using palladium-catalyzed cross-coupling reactions. This method is known for its high yield and selectivity, making it suitable for large-scale production.

Another synthetic route involves the reaction of 4-chloro-3-methoxycarbonylbenzaldehyde with 2-fluorophenylmagnesium bromide followed by oxidation to form the desired benzoic acid. This method is advantageous due to its simplicity and the availability of starting materials. However, it may require additional purification steps to achieve high purity.

Biological Activities

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable lead compound for developing new anti-inflammatory drugs.

In cancer research, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid has demonstrated promising anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, the compound has been found to inhibit angiogenesis, which is crucial for tumor growth and metastasis.

Recent Research Developments

The ongoing research on 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid continues to uncover new insights into its potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a potent inhibitor of histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders. The study found that the compound effectively inhibited HDAC activity in vitro and showed promising results in preclinical models.

Another notable development is the investigation of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid as a potential antiviral agent. Research conducted at a leading pharmaceutical institute demonstrated that the compound exhibited strong antiviral activity against several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes.

Potential Applications in Drug Development

The diverse biological activities of 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid make it an attractive candidate for drug development across multiple therapeutic areas. In the field of anti-inflammatory drugs, this compound could be developed into new treatments for conditions such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Its anti-cancer properties suggest potential applications in oncology, particularly in developing targeted therapies for specific types of cancer.

In addition to its direct therapeutic applications, 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid could serve as a valuable tool in chemical biology research. Its ability to modulate key biological pathways makes it useful for studying disease mechanisms and identifying novel drug targets.

Safety Considerations

Safety is a critical aspect of any drug development process. While preliminary studies have not reported significant toxicity associated with 4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid, further toxicological evaluations are necessary to ensure its safety profile before clinical trials can be initiated. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

Conclusion

4-(4-Chloro-3-methoxycarbonylphenyl)-2-fluorobenzoic acid (CAS No. 1261935-73-2) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties such as lipophilicity and polarity, which are essential for drug development. Ongoing research continues to uncover new biological activities and therapeutic potentials, positioning this compound as a valuable candidate for future drug discovery efforts.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD